Cas no 74109-19-6 (N-Methyl-1-pentanamine Hydrochloride)

• Product Name: N-Methyl-1-pentanamine Hydrochloride
• CAS No: 74109-19-6
• MF: C₆H₁₆ClN
• MW: 137.650940895081
• CID: 2086364
• PubChem ID: 19875368
• Update Time: 2025-05-20

N-Methyl-1-pentanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-pentanamine Hydrochloride
• N-methylpentylamine hydrochloride
• starbld0007788
• SCHEMBL7599944
• 74109-19-6
• N-Methylpentan-1-amine hydrochloride
• N-Methylpentan-1-amine;hydrochloride

• Inchi： 1S/C6H15N.ClH/c1-3-4-5-6-7-2;/h7H,3-6H2,1-2H3;1H
• InChI Key： OAHSLUNDGJLVMH-UHFFFAOYSA-N
• SMILES： Cl.N(C)CCCCC

Computed Properties

• Exact Mass: 137.0971272g/mol
• Monoisotopic Mass: 137.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

N-Methyl-1-pentanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Methyl-1-pentanamine Hydrochloride

Introduction to N-Methyl-1-pentanamine Hydrochloride (CAS No. 74109-19-6)

N-Methyl-1-pentanamine Hydrochloride, a compound with the chemical formula C₆H₁₅N·HCl, is a significant chemical entity in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 74109-19-6, has garnered attention due to its potential applications in various biochemical and medicinal processes. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthesizing more complex molecules.

The structure of N-Methyl-1-pentanamine Hydrochloride consists of a pentyl chain substituted with a methyl group at the nitrogen atom, followed by a hydrochloride counterion. This structural configuration imparts specific chemical properties that make it useful in drug design and synthesis. The compound's ability to act as a precursor in the formation of more intricate organic molecules has been explored in several cutting-edge research studies.

In recent years, N-Methyl-1-pentanamine Hydrochloride has been investigated for its role in the development of novel therapeutic agents. Its molecular framework suggests potential applications in the synthesis of bioactive peptides and small-molecule drugs. Researchers have been particularly interested in its utility as a building block for creating compounds that target neurological and cardiovascular disorders. The compound's amine functionality allows for further chemical modifications, enabling the design of molecules with tailored pharmacological properties.

One of the most compelling aspects of N-Methyl-1-pentanamine Hydrochloride is its versatility in synthetic chemistry. The compound serves as a key intermediate in multi-step synthetic pathways, facilitating the production of complex pharmaceuticals. Its reactivity with various functional groups makes it a valuable tool for medicinal chemists seeking to develop new drug candidates. Recent advancements in synthetic methodologies have further highlighted its importance, demonstrating efficient routes to incorporate this compound into larger molecular architectures.

The pharmacological potential of N-Methyl-1-pentanamine Hydrochloride has also been explored in preclinical studies. Researchers have examined its interactions with biological targets, aiming to uncover new therapeutic possibilities. Initial findings suggest that this compound may exhibit properties relevant to the modulation of neurotransmitter systems, which could have implications for treating conditions such as depression and anxiety. Additionally, its structural features have prompted investigations into its potential role in anti-inflammatory and antioxidant applications.

The industrial significance of N-Methyl-1-pentanamine Hydrochloride extends beyond academic research. Pharmaceutical companies are increasingly interested in leveraging this compound for commercial drug development. Its well-documented synthetic pathways and favorable physicochemical properties make it an attractive candidate for large-scale production. As the demand for innovative therapeutic solutions grows, compounds like N-Methyl-1-pentanamine Hydrochloride are poised to play a crucial role in meeting these challenges.

In conclusion, N-Methyl-1-pentanamine Hydrochloride (CAS No. 74109-19-6) is a versatile and highly relevant compound in modern pharmaceutical chemistry. Its unique structural features and reactivity make it indispensable for researchers developing new drugs and biochemical agents. As scientific understanding progresses, the potential applications of this compound are likely to expand, reinforcing its importance in both academic and industrial settings.